Cas no 1394339-59-3 (2-(3-Cyclopropylphenyl)ethan-1-ol)

• Product Name: 2-(3-Cyclopropylphenyl)ethan-1-ol
• CAS No: 1394339-59-3
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5690879
• PubChem ID: 79977208
• Update Time: 2025-08-05

2-(3-Cyclopropylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1394339-59-3
• SCHEMBL23343867
• EN300-1625971
• AKOS018536882
• 2-(3-cyclopropylphenyl)ethan-1-ol
• Benzeneethanol, 3-cyclopropyl-
• 2-(3-Cyclopropylphenyl)ethan-1-ol

• Inchi： 1S/C11H14O/c12-7-6-9-2-1-3-11(8-9)10-4-5-10/h1-3,8,10,12H,4-7H2
• InChI Key： NWLQETZEWFBCRS-UHFFFAOYSA-N
• SMILES： OCCC1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 281.4±9.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on 2-(3-Cyclopropylphenyl)ethan-1-ol

Introduction to 2-(3-Cyclopropylphenyl)ethan-1-ol (CAS No. 1394339-59-3)

2-(3-Cyclopropylphenyl)ethan-1-ol, identified by the chemical abstracts service number CAS No. 1394339-59-3, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a cyclopropylphenyl moiety linked to an ethanol functional group, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of the cyclopropyl group introduces a rigid, three-membered ring that can influence the compound's electronic properties, reactivity, and biological interactions, making it a valuable scaffold for drug discovery.

The ethan-1-ol part of the name denotes a simple alcohol functional group (-OH) attached to an ethyl chain. This hydroxyl group is a key pharmacophore in many bioactive molecules, capable of participating in hydrogen bonding interactions with biological targets. The combination of these structural elements in 2-(3-Cyclopropylphenyl)ethan-1-ol suggests potential applications in the development of novel therapeutic agents, particularly in areas where precise molecular recognition and binding affinity are critical.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of such compounds with greater precision. Studies indicate that the cyclopropylphenyl moiety can modulate electronic distributions across the aromatic system, affecting both lipophilicity and metabolic stability. This has implications for drug-like properties, such as solubility, permeability, and pharmacokinetic profiles.

In the context of modern drug discovery, 2-(3-Cyclopropylphenyl)ethan-1-ol has been investigated for its potential role as an intermediate in synthesizing more complex molecules. The compound's ability to serve as a building block for larger scaffolds is particularly appealing in medicinal chemistry, where structural diversity is often correlated with biological activity. Researchers have leveraged its unique framework to develop analogs with enhanced binding affinity or improved pharmacological profiles.

One notable area of interest is the exploration of 2-(3-Cyclopropylphenyl)ethan-1-ol as a precursor in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways. Enzymes such as kinases and proteases are integral to numerous cellular processes and are frequently implicated in diseases like cancer and inflammation. By modifying the structure of 2-(3-Cyclopropylphenyl)ethan-1-ol, chemists can fine-tune its interactions with specific enzyme active sites, leading to the development of potent and selective inhibitors.

The hydroxyl group in 2-(3-Cyclopropylphenyl)ethan-1-ol also presents opportunities for further functionalization. For instance, etherification or esterification reactions can introduce additional polar moieties, altering the compound's solubility and bioavailability. These modifications are often employed to enhance membrane permeability or to improve metabolic stability, critical factors in drug development.

Another emerging application lies in the field of materials science, where derivatives of 2-(3-Cyclopropylphenyl)ethan-1-ol have been explored for their potential use in organic electronics. The compound's aromatic structure and electron-deficient cyclopropyl ring make it a candidate for use in conductive polymers or organic semiconductors. Such materials are increasingly relevant in technologies like flexible electronics and optoelectronic devices.

Recent studies have also highlighted the compound's role in chemical biology research. The ability to synthesize and manipulate molecules like 2-(3-Cyclopropylphenyl)ethan-1-ol allows researchers to probe fundamental questions about molecular recognition and interaction mechanisms. These insights can contribute to a deeper understanding of biological processes and inform the design of next-generation therapeutics.

In summary, 2-(3-Cyclopropylphenyl)ethan-1-ol (CAS No. 1394339-59-3) represents a versatile and multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features, combined with its reactivity and synthetic utility, make it an invaluable tool for researchers seeking to develop novel pharmaceuticals or advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in scientific innovation.